Cas no 84547-90-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-)

84547-90-0 structure
Product name:1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
- 84547-90-0
- DTXSID201206211
- 4-Chloro-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
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- Inchi: InChI=1S/C5H4ClN3O4/c1-8-4(9(12)13)2(6)3(7-8)5(10)11/h1H3,(H,10,11)
- InChI Key: GEHJKBYOHZYGAU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 204.9890333Da
- Monoisotopic Mass: 204.9890333Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
- XLogP3: 0.9
1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- Related Literature
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
84547-90-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-) Related Products
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